Cas no 400892-36-6 (2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester)

• Product Name: 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester
• CAS No: 400892-36-6
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD29918666
• CID: 4713869
• Update Time: 2025-08-05

2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Acetylpyridin-2-yl)benzoic acid methyl ester
• 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester

• MDL： MFCD29918666
• Inchi： 1S/C15H13NO3/c1-10(17)11-7-8-14(16-9-11)12-5-3-4-6-13(12)15(18)19-2/h3-9H,1-2H3
• InChI Key： UKUJUEAAVUFXKJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C=CC(C(C)=O)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Topological Polar Surface Area: 56.3

Additional information on 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester

Introduction to 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester (CAS No. 400892-36-6)

2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 400892-36-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic benzoic acid derivatives, characterized by its structural integration of a pyridine ring with acetyl and ester functional groups. The unique arrangement of these groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester consists of a benzoic acid backbone substituted with a 5-acetylpyridine moiety at the 2-position. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways. The presence of the acetyl group enhances the electrophilicity of the pyridine ring, while the ester functionality contributes to lipophilicity, balancing solubility and bioavailability—key factors in pharmacokinetic profiles.

In recent years, there has been growing interest in benzoic acid derivatives due to their versatile biological activities. Studies have highlighted their potential in addressing inflammatory disorders, neurodegenerative diseases, and metabolic syndromes. Specifically, 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester has been investigated for its anti-inflammatory properties, particularly through inhibition of cyclooxygenase (COX) enzymes and modulation of nuclear factor kappa B (NF-κB) signaling pathways. Preliminary in vitro studies suggest that this compound exhibits significant inhibitory effects on COX-2, a key enzyme involved in prostaglandin synthesis associated with inflammation.

The pyridine moiety in 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. This feature has been exploited in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are increasingly recognized as druggable targets in modern medicine. The acetyl group further enhances binding affinity by forming additional hydrogen bonds with nucleophilic residues in protein active sites. Such structural attributes make this compound a promising scaffold for developing novel therapeutic agents.

Advances in computational chemistry and molecular modeling have accelerated the investigation of 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester's interactions with biological systems. High-throughput virtual screening (HTVS) and molecular dynamics (MD) simulations have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches complement traditional experimental methods, providing a more efficient pipeline for drug discovery. Notably, recent studies have demonstrated the compound's ability to disrupt protein-protein interactions relevant to cancer progression, suggesting its utility in oncology research.

The synthesis of 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester involves multi-step organic reactions, typically starting from commercially available pyridine derivatives and benzoic acid precursors. The process often includes acetylation followed by esterification to introduce the desired functional groups. Optimization of reaction conditions—such as catalyst selection, temperature control, and solvent systems—is crucial for achieving high yields and purity. Advances in green chemistry principles have also influenced synthetic methodologies, promoting sustainable practices like solvent recycling and catalytic efficiency improvements.

Pharmacokinetic studies are essential for evaluating the therapeutic potential of 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester before advancing to clinical trials. Initial pharmacokinetic assessments indicate favorable properties such as moderate oral bioavailability and reasonable metabolic stability. However, further investigations are required to fully understand its disposition in vivo, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions. These studies are critical for determining appropriate dosing regimens and minimizing adverse effects.

The therapeutic applications of 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester extend beyond anti-inflammatory roles. Emerging research suggests its potential in neuroprotection against oxidative stress-induced damage, making it relevant for conditions like Alzheimer's disease and Parkinson's disease. Additionally, its interaction with mitochondrial enzymes has been explored as a possible mechanism against neurodegeneration. Such findings underscore the compound's broad pharmacological profile and highlight its significance as a multitarget-directed ligand (MTDL).

In conclusion, 2-(5-Acetyl-pyridin-2-yl)-benzoic acid methyl ester (CAS No. 400892-36-6) represents a compelling candidate for pharmaceutical development due to its unique structural features and demonstrated biological activities. Its potential applications span multiple therapeutic areas, driven by ongoing research into novel drug targets and mechanisms of action. As computational methods continue to refine lead optimization processes and synthetic methodologies evolve toward sustainability, this compound is poised to contribute significantly to future advancements in medicinal chemistry.